Cas no 2228055-90-9 ((2R)-1-(1-methylpiperidin-2-yl)propan-2-ol)

• Product Name: (2R)-1-(1-methylpiperidin-2-yl)propan-2-ol
• CAS No: 2228055-90-9
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6526658
• PubChem ID: 165967990
• Update Time: 2025-07-25

(2R)-1-(1-methylpiperidin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(1-methylpiperidin-2-yl)propan-2-ol
• EN300-1784732
• 2228055-90-9

• Inchi： 1S/C9H19NO/c1-8(11)7-9-5-3-4-6-10(9)2/h8-9,11H,3-7H2,1-2H3/t8-,9?/m1/s1
• InChI Key： JOHKCJPJMSCFBX-VEDVMXKPSA-N
• SMILES： O[C@H](C)CC1CCCCN1C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.5Ų

Additional information on (2R)-1-(1-methylpiperidin-2-yl)propan-2-ol

Introduction to (2R)-1-(1-methylpiperidin-2-yl)propan-2-ol (CAS No. 2228055-90-9)

(2R)-1-(1-methylpiperidin-2-yl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228055-90-9, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a piperidine ring, which is a common motif in many bioactive molecules, enhancing its pharmacological relevance.

The synthesis and characterization of (2R)-1-(1-methylpiperidin-2-yl)propan-2-ol involve meticulous chemical processes that ensure high purity and yield. The stereochemistry of the compound, particularly the (2R) configuration, plays a crucial role in determining its biological activity. This aspect is particularly important in the development of chiral drugs, where the spatial arrangement of atoms can significantly influence the efficacy and safety of a therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of (2R)-1-(1-methylpiperidin-2-yl)propan-2-ol with greater accuracy. These studies suggest that the compound exhibits favorable solubility and metabolic stability, making it a promising candidate for further development. Additionally, the presence of the methylpiperidine moiety enhances the compound's interaction with biological targets, potentially improving its binding affinity and selectivity.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for discovering next-generation therapeutics. The structural features of (2R)-1-(1-methylpiperidin-2-yl)propan-2-ol make it an attractive candidate for further investigation. Researchers have been particularly interested in its potential as a precursor for more complex molecules, which could lead to innovative treatments for various diseases.

The role of stereochemistry in drug design cannot be overstated. The (R) configuration of (2R)-1-(1-methylpiperidin-2-yl)propan-2-ol has been shown to confer specific biological activities that are not observed with its enantiomer. This phenomenon underscores the importance of chirality in pharmaceutical development and highlights the need for precise synthetic methodologies to achieve desired stereochemical outcomes.

Current research in this area focuses on understanding the mechanisms by which (2R)-1-(1-methylpiperidin-2-yl)propan-2-ol interacts with biological targets. By elucidating these interactions at a molecular level, scientists can design more effective drugs with improved therapeutic profiles. Furthermore, the use of advanced spectroscopic techniques has provided valuable insights into the dynamic behavior of this compound in solution, contributing to a deeper understanding of its pharmacological properties.

The development of novel synthetic routes for (2R)-1-(1-methylpiperidin-2-yl)propan-2-ol is another area of active investigation. Efficient synthetic methods not only improve yield but also reduce costs, making it more feasible for large-scale production. Researchers have been exploring various catalytic systems and reaction conditions to optimize the synthesis of this compound, ensuring that it meets stringent quality standards required for pharmaceutical applications.

The potential applications of (2R)-1-(1-methylpiperidin-2-yl)propan-2-ol extend beyond traditional drug development. Its unique structural features make it a valuable tool in chemical biology studies, where it can be used to probe biological pathways and understand disease mechanisms. Additionally, the compound's compatibility with various functional groups allows for facile derivatization, opening up possibilities for creating a diverse library of bioactive molecules.

In conclusion, (CAS No. 2228055-90-9) represents a significant advancement in pharmaceutical chemistry. Its structural complexity, stereochemical precision, and potential biological activity make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in shaping the future of medicine.